ethyl 5-bromo-3-(bromomethyl)pyridine-2-carboxylate
Description
Synthesis Analysis
The synthesis of ethyl 5-bromo-3-(bromomethyl)pyridine-2-carboxylate can be achieved through the reaction of 2-methylpyridine-2-carboxylate with a brominating agent . This reaction generally occurs at relatively low temperatures and requires specific reaction conditions .Physical And Chemical Properties Analysis
Ethyl 5-bromo-3-(bromomethyl)pyridine-2-carboxylate has a molecular weight of 244.09, a density of 1.439, a melting point of 113°C, a boiling point of 263°C, and a flash point of 113°C . It is slightly soluble in water . Its vapor pressure is 0.011mmHg at 25°C, and it has a refractive index of 1.541 .Safety and Hazards
When handling ethyl 5-bromo-3-(bromomethyl)pyridine-2-carboxylate, safety precautions should be taken due to its potential irritant effects on the eyes, skin, and respiratory system . Protective eyewear, gloves, and masks should be worn during handling . In case of contact, the affected area should be immediately washed with plenty of water, and medical help should be sought if necessary . It should be stored away from fire sources and high-temperature environments, in a cool, dry place .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 5-bromo-3-(bromomethyl)pyridine-2-carboxylate involves the bromination of 3-(bromomethyl)pyridine-2-carboxylic acid followed by esterification with ethyl alcohol.", "Starting Materials": [ "3-(bromomethyl)pyridine-2-carboxylic acid", "Bromine", "Ethyl alcohol", "Sodium hydroxide", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 3-(bromomethyl)pyridine-2-carboxylic acid in sulfuric acid and water mixture.", "Step 2: Add bromine dropwise to the mixture while stirring at room temperature until the reaction is complete.", "Step 3: Add sodium hydroxide to the mixture to neutralize the acid.", "Step 4: Extract the product with ethyl acetate and wash with water.", "Step 5: Dry the organic layer with anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain 3-(bromomethyl)pyridine-2-carboxylic acid bromide.", "Step 7: Dissolve 3-(bromomethyl)pyridine-2-carboxylic acid bromide in ethyl alcohol.", "Step 8: Add sodium hydroxide to the mixture to neutralize the acid.", "Step 9: Heat the mixture under reflux for several hours.", "Step 10: Cool the mixture and extract the product with ethyl acetate.", "Step 11: Wash the organic layer with water and dry with anhydrous sodium sulfate.", "Step 12: Concentrate the organic layer under reduced pressure to obtain ethyl 5-bromo-3-(bromomethyl)pyridine-2-carboxylate." ] } | |
CAS RN |
794592-23-7 |
Product Name |
ethyl 5-bromo-3-(bromomethyl)pyridine-2-carboxylate |
Molecular Formula |
C9H9Br2NO2 |
Molecular Weight |
323 |
Purity |
95 |
Origin of Product |
United States |
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